N-(2-phenyl-5-benzotriazolyl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide
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Overview
Description
N-(2-phenyl-5-benzotriazolyl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide is a member of triazoles.
Scientific Research Applications
Synthesis Methodologies
N-(2-phenyl-5-benzotriazolyl)-2,3-dihydro-1,4-benzodioxin-6-carboxamide is involved in various synthesis processes. A study by Khalaj et al. (2001) describes a synthesis method involving acyl coupling of 2-aminobenzophenones, which avoids the use of toxic materials typically found in other methods (Khalaj, A., Pirali, M., Matloubi, H., & Dowlatabadi, R., 2001). Additionally, Bozzo et al. (2003) discuss a new synthesis of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, highlighting its potential as a precursor for therapeutic compounds (Bozzo, C., Pujol, M., Solans, X., & Font‐Bardia, M., 2003).
Pharmaceutical Applications
Mishra et al. (2016) identified the use of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid, a related compound, in the enantiospecific synthesis of various therapeutic agents. This study highlights the potential of this compound in pharmaceutical applications (Mishra, P., Kaur, S., Sharma, A., & Jolly, R. S., 2016).
Antimicrobial and Antifungal Applications
Samadhiya et al. (2012) synthesized a series of compounds including N-[3-(1H-1,2,3-benzotriazol-1-yl)-propyl]-2-(substituted phenyl)-4-oxo-5-(substituted benzylidene)-1,3-thiazolidine-carboxamide and tested them for antimicrobial and antifungal activities (Samadhiya, P., Sharma, R., Srivastava, S. D., & Srivastava, S., 2012). This suggests potential applications of this compound in antimicrobial research.
Insecticidal Activity
Research by Sawada et al. (2003) on benzoheterocyclic analogues of N'-benzoyl-N-(tert-butyl)benzohydrazide shows the relevance of similar compounds in developing insecticides, indicating potential uses in pest management (Sawada, Y., Yanai, T., Nakagawa, H., Tsukamoto, Y., Yokoi, S., Yanagi, M., Toya, T., Sugizaki, H., Kato, Y., Shirakura, H., Watanabe, T., Yajima, Y., Kodama, S., & Masui, A., 2003).
properties
Molecular Formula |
C21H16N4O3 |
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Molecular Weight |
372.4 g/mol |
IUPAC Name |
N-(2-phenylbenzotriazol-5-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
InChI |
InChI=1S/C21H16N4O3/c26-21(14-6-9-19-20(12-14)28-11-10-27-19)22-15-7-8-17-18(13-15)24-25(23-17)16-4-2-1-3-5-16/h1-9,12-13H,10-11H2,(H,22,26) |
InChI Key |
LMGWAOOAXAUGMU-UHFFFAOYSA-N |
SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC4=NN(N=C4C=C3)C5=CC=CC=C5 |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=CC4=NN(N=C4C=C3)C5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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